Cas no 2171766-67-7 (4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171766-67-7
• MF: C₂₆H₂₃BrN₂O₆
• MW: 539.374626398087
• CID: 6334812
• PubChem ID: 165504671
• Update Time: 2025-10-28

4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(5-bromo-2-hydroxyphenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1482762
• 2171766-67-7

• Inchi： 1S/C26H23BrN2O6/c27-15-9-11-23(30)22(13-15)28-25(33)21(10-12-24(31)32)29-26(34)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11,13,20-21,30H,10,12,14H2,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： OYHVEQRYTHFZFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)O

Computed Properties

• Exact Mass: 538.07395g/mol
• Monoisotopic Mass: 538.07395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(5-Bromo-2-Hydroxyphenyl)Carbamoyl-4-({(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171766-67-7, known as 4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and chemical synthesis.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a butanoic acid backbone, which is substituted at the 4-position with two distinct groups: a (5-bromo-2-hydroxyphenyl)carbamoyl group and a {(9H-fluoren-9-yl)methoxycarbonyl}amino group. The presence of these substituents introduces both functional diversity and complexity to the molecule, making it a valuable substrate for further chemical modifications.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protective group strategies. The use of fluorenylmethoxycarbonyl (Fmoc) groups as protecting agents is particularly noteworthy, as it facilitates precise control over the reactivity of amino groups during the synthesis process.

Applications in Drug Discovery

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of bioactive molecules targeting specific biological pathways. The bromine substituent at the 5-position of the phenyl ring introduces electronic effects that can influence the molecule's interactions with biological targets, such as enzymes or receptors.

Moreover, the hydroxyl group at the 2-position of the phenyl ring provides opportunities for further functionalization, such as glycosylation or phosphorylation, which can enhance the molecule's bioavailability or pharmacokinetic properties.

Biological Activity and Toxicology

Preliminary biological assays have demonstrated that this compound exhibits moderate activity against certain enzyme targets, suggesting its potential as a lead compound for further optimization. However, comprehensive toxicological studies are required to evaluate its safety profile and suitability for therapeutic applications.

In terms of toxicity, the presence of reactive functional groups such as amides and carboxylic acids may raise concerns regarding potential cytotoxicity or immunogenicity. Further research is needed to assess these risks and optimize the compound's safety profile.

Future Directions

The development of this compound opens up exciting possibilities for future research in medicinal chemistry and chemical biology. Potential avenues include exploring its role in targeted drug delivery systems, investigating its interactions with biomolecules at atomic resolution using techniques like X-ray crystallography or NMR spectroscopy, and evaluating its efficacy in preclinical models.

In conclusion, 4-(5-bromo-2-hydroxyphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a promising platform for advancing our understanding of complex organic molecules and their applications in modern medicine.